Cas no 7779-75-1 (Isobutyl Acetoacetate)
Isobutyl Acetoacetate structure
Product Name:Isobutyl Acetoacetate
CAS No:7779-75-1
MF:C16H28O6
MW:316.389925956726
MDL:MFCD00059349
CID:47805
PubChem ID:522677
Update Time:2025-04-18
Isobutyl Acetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Isobutyl 3-oxobutanoate
- Isobutyl acetoacetate
- Acetoacetic Acid Isobutyl Ester
- ISO-BUTYL ACETOACETATE
- 2-methylpropyl 3-oxobutanoate
- 3-Oxo-butanoic acid 2-methylpropyl ester
- Isobutyl Acetoacetate
-
- MDL： MFCD00059349
- Inchi： 1S/2C8H14O3/c2*1-6(2)5-11-8(10)4-7(3)9/h6H,4-5H2,1-3H3;6,9H,3-5H2,1-2H3
- InChI Key： IKLFLHDUDRHSMG-UHFFFAOYSA-N
- SMILES： CC(COC(CC(=O)C)=O)C.CC(COC(CC(=C)O)=O)C
Computed Properties
- Exact Mass: 158.09400
- Monoisotopic Mass: 158.094294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Colorless liquid. Sweet brandy \ fruity and fruity
- Density: 0.98 g/mL at 25 °C(lit.)
- Boiling Point: 204°C
- Flash Point: Fahrenheit: 172.4 ° f
Celsius: 78 ° c - Refractive Index: n20/D 1.424(lit.)
- PSA: 43.37000
- LogP: 1.16470
- FEMA: 2177
Isobutyl Acetoacetate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
Isobutyl Acetoacetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Isobutyl Acetoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I29560-500ml |
Isobutyl 3-oxobutanoate |
7779-75-1 | 98% | 500ml |
¥868.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I29560-25ml |
Isobutyl 3-oxobutanoate |
7779-75-1 | 98% | 25ml |
¥138.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I29560-100ml |
Isobutyl 3-oxobutanoate |
7779-75-1 | 98% | 100ml |
¥468.0 | 2023-09-07 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 00483-100ML |
Isobutyl Acetoacetate |
7779-75-1 | ≥98.0% (GC) | 100ML |
￥498.58 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 688657-1KG |
Isobutyl Acetoacetate |
7779-75-1 | Arxada quality | 1KG |
￥992.22 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 688657-180KG |
Isobutyl Acetoacetate |
7779-75-1 | Arxada quality | 180KG |
￥41162.15 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811796-500ml |
Isobutyl acetoacetate |
7779-75-1 | 98% | 500ml |
791.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0814-500ml |
Isobutyl Acetoacetate |
7779-75-1 | 98.0%(GC) | 500ml |
￥2880.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0814-25ml |
Isobutyl Acetoacetate |
7779-75-1 | 98.0%(GC) | 25ml |
￥200.0 | 2022-06-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020935-100ml |
Isobutyl Acetoacetate |
7779-75-1 | 98% | 100ml |
￥241 | 2024-05-21 |
Isobutyl Acetoacetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7779-75-1)Isobutyl Acetoacetate
Order Number:A865154
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:52
Price ($):215.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7779-75-1)乙酰乙酸异丁酯
Order Number:LE2621047
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
Isobutyl Acetoacetate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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